Cas no 103562-92-1 (1-Pentanone, 1-(2-butylphenyl)-)
103562-92-1 structure
Product Name:1-Pentanone, 1-(2-butylphenyl)-
CAS No:103562-92-1
MF:C15H22O
MW:218.334584712982
CID:1141483
PubChem ID:13662286
Update Time:2025-04-20
1-Pentanone, 1-(2-butylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanone, 1-(2-butylphenyl)-
- 1-(2-butylphenyl)pentan-1-one
- 103562-92-1
- DTXSID90546088
-
- Inchi: 1S/C15H22O/c1-3-5-9-13-10-7-8-11-14(13)15(16)12-6-4-2/h7-8,10-11H,3-6,9,12H2,1-2H3
- InChI Key: PDNBUSGGLLBEEY-UHFFFAOYSA-N
- SMILES: O=C(CCCC)C1C=CC=CC=1CCCC
Computed Properties
- Exact Mass: 218.16716
- Monoisotopic Mass: 218.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-Pentanone, 1-(2-butylphenyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
103562-92-1 (1-Pentanone, 1-(2-butylphenyl)-) Related Products
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